Cas no 16332-06-2 (2-methoxyacetamide)

• Product name: 2-methoxyacetamide
• CAS No: 16332-06-2
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• MDL: MFCD00025517
• CID: 185339
• PubChem ID: 140060

2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-methoxy-
• 2-methoxyacetamide
• 2-Methoxy-acetamide
• Acetamide,2-methoxy
• methoxyacetamide
• methoxy-acetic acid amide
• Methoxy-essigsaeure-amid
• methoxymethyl amide
• O-Methyl-glykolsaeure-amid
• NSC91483
• A902708
• CHEMBL170742
• SY157978
• MTEZLAATISORQK-UHFFFAOYSA-N
• Acetamide, 2-methoxy-; 2-Methoxyacetamide; NSC 91483; ?-Methoxyacetamide
• Z33546778
• BDBM50224835
• ACETAMIDE,2-METHOXY-
• NSC 91483
• F1913-0020
• NSC-91483
• DTXSID80167569
• MFCD00025517
• 16332-06-2
• CS-0186655
• Acetamide, 2-methoxy-,
• AKOS001076198
• EN300-15623
• F20983
• methoxy acetamide
• ACETAMIDE,N-METHOXY-
• DS-006220
• Acetamide, 2-methoxy-; 2-Methoxyacetamide; NSC 91483; a-Methoxyacetamide

• MDL： MFCD00025517
• Inchi： InChI=1S/C3H7NO2/c1-6-2-3(4)5/h2H2,1H3,(H2,4,5)
• InChI Key： MTEZLAATISORQK-UHFFFAOYSA-N
• SMILES： COCC(=O)N

Computed Properties

• Exact Mass: 89.04770
• Monoisotopic Mass: 89.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: -0.18160

2-methoxyacetamide Security Information

2-methoxyacetamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 2-methoxyacetamide

Exploring Acetamide, 2-methoxy- (CAS No. 16332-06-2): Properties, Applications, and Industry Insights

Acetamide, 2-methoxy- (CAS No. 16332-06-2), also known as 2-methoxyacetamide, is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceuticals, and industrial processes. This article delves into its molecular structure, key properties, and emerging trends in its usage, addressing common queries such as "What is 2-methoxyacetamide used for?" and "Is 2-methoxyacetamide safe in pharmaceuticals?".

The molecular formula of Acetamide, 2-methoxy- is C₃H₇NO₂, featuring a methoxy group (–OCH₃) attached to the acetamide backbone. This structural configuration enhances its solubility in polar solvents like water and ethanol, making it valuable for reactions requiring homogeneous conditions. Researchers often highlight its role as a polar aprotic solvent in organic synthesis, particularly in nucleophilic substitution reactions where its low nucleophilicity minimizes side reactions.

In pharmaceutical applications, 2-methoxyacetamide has gained attention as an intermediate in drug development. Recent studies explore its potential in formulating biocompatible polymers for drug delivery systems, aligning with the growing demand for sustainable medical materials. Its compatibility with active pharmaceutical ingredients (APIs) has prompted investigations into "2-methoxyacetamide solubility enhancement" techniques, a trending topic in formulation science.

The compound's thermal stability (decomposition point >200°C) and moderate volatility make it suitable for industrial processes. Manufacturers utilize Acetamide, 2-methoxy- in specialty chemical production, particularly for synthesizing flavor and fragrance compounds. With the global green chemistry movement, there's increasing interest in its use as a less toxic alternative to traditional amide solvents, addressing search queries like "eco-friendly acetamide derivatives".

Analytical methods for 16332-06-2 typically involve HPLC and GC-MS, with researchers frequently searching for "2-methoxyacetamide analytical standards". Regulatory databases classify it as non-hazardous under normal handling conditions, though proper ventilation is recommended during large-scale use. The compound's low ecotoxicity profile has positioned it favorably in environmental impact assessments compared to halogenated solvents.

Market trends show steady demand for Acetamide, 2-methoxy-, particularly in Asia-Pacific pharmaceutical hubs. Innovations include its incorporation into electrolyte additives for lithium-ion batteries—a response to the "energy storage materials" search trend. Future research directions may explore its role in CO₂ capture technologies, as its amide group shows potential for carbon dioxide absorption.

Quality specifications for 2-methoxyacetamide typically require ≥98% purity, with moisture content below 0.5%. Storage recommendations emphasize protection from humidity and extreme temperatures, addressing common purchaser concerns about "2-methoxyacetamide shelf life". The compound's stability under nitrogen atmosphere makes it suitable for long-term storage in research settings.

In academic circles, 16332-06-2 frequently appears in studies of hydrogen bond dynamics, as its dual hydrogen bond donor/acceptor capacity makes it a model compound for molecular interaction research. Recent publications examine its behavior in deep eutectic solvents, connecting to the "green solvent alternatives" search trend dominating sustainable chemistry discussions.

Industrial scale production of Acetamide, 2-methoxy- generally follows catalytic amidation routes using methyl glycolate and ammonia. Process optimization studies focus on catalyst recovery and waste minimization, reflecting industry priorities in circular economy practices. These advancements respond to increasing searches for "sustainable amide synthesis" methodologies.

As regulatory landscapes evolve, 2-methoxyacetamide benefits from its absence on major restricted substance lists, though compliance with regional chemical inventories (such as TSCA or REACH) remains essential. This regulatory status makes it attractive for global supply chains, particularly for manufacturers addressing "compliant chemical intermediates" market needs.